Cas no 2287311-11-7 (3-(2,5-Dimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-(2,5-Dimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2287311-11-7
• MF: C₁₄H₁₆O₂
• MW: 216.275644302368
• CID: 6583823
• PubChem ID: 137946038
• Update Time: 2025-08-05

3-(2,5-Dimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• EN300-6761686
• 2287311-11-7

• Inchi： 1S/C14H16O2/c1-9-3-4-10(2)11(5-9)13-6-14(7-13,8-13)12(15)16/h3-5H,6-8H2,1-2H3,(H,15,16)
• InChI Key： WMRQKGQTEJYZJJ-UHFFFAOYSA-N
• SMILES： OC(C12CC(C3C=C(C)C=CC=3C)(C1)C2)=O

Computed Properties

• Exact Mass: 216.115029749g/mol
• Monoisotopic Mass: 216.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,5-Dimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

Introduction to 3-(2,5-Dimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2287311-11-7)

3-(2,5-Dimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2287311-11-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This bicyclic molecule features a fused ring system consisting of a cyclopropane ring connected to a cyclopentane ring, with an aromatic substituent attached at the bridgehead position. The presence of two methyl groups at the 2- and 5-positions of the phenyl ring introduces steric and electronic effects that make this compound a promising candidate for further exploration in drug discovery and material science applications.

The structural motif of bicyclo[1.1.1]pentane is particularly noteworthy, as it mimics the conformational flexibility observed in certain biologically active molecules. This bicyclic scaffold is known for its ability to adopt multiple conformations, which can be advantageous in modulating binding interactions with biological targets. The carboxylic acid functionality at the 1-position of the bicyclic system provides a site for further derivatization, enabling the synthesis of analogs with tailored properties for pharmacological use.

In recent years, there has been growing interest in leveraging such complex molecular architectures to develop novel therapeutic agents. The 2,5-dimethylphenyl substituent introduces lipophilicity and potential π-stacking interactions, which are critical factors in drug-receptor binding affinity. These features make 3-(2,5-Dimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid a valuable scaffold for designing molecules that interact with proteins or nucleic acids in a specific manner.

One of the most compelling aspects of this compound is its potential utility in addressing unmet medical needs. Researchers have been exploring its pharmacological profile to evaluate its suitability for applications such as enzyme inhibition, receptor modulation, and as a precursor for more complex drug candidates. Preliminary studies have suggested that derivatives of this compound may exhibit desirable properties in terms of solubility, bioavailability, and metabolic stability, which are essential criteria for successful drug development.

The synthesis of 3-(2,5-Dimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic core requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and organocatalytic approaches, have made it possible to access complex structures like this one with increasing efficiency and selectivity.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of such molecules at the molecular level. Molecular modeling studies can predict how 3-(2,5-Dimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid interacts with biological targets, providing insights into its potential pharmacological activity. These computational tools are indispensable in modern drug discovery pipelines, allowing researchers to screen large libraries of compounds virtual before conducting expensive wet-lab experiments.

The versatility of this compound as a building block cannot be overstated. Its unique structural features make it amenable to various chemical modifications, enabling the exploration of diverse chemical space for drug discovery purposes. For instance, replacing or altering the substituents on the phenyl ring could lead to novel compounds with enhanced potency or selectivity against specific biological targets.

In conclusion,3-(2,5-Dimethylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS No. 2287311-11-7) represents an intriguing molecule with significant potential in pharmaceutical research and development. Its structural complexity and functional diversity position it as a valuable scaffold for designing next-generation therapeutic agents aimed at addressing various diseases and disorders.